Cas no 21878-85-3 ( )
structure
Product Name:
CAS No:21878-85-3
MF:C13H5Br2NO3
MW:382.991701841354
CID:912084
PubChem ID:271209
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dibromo-2-nitrofluoren-9-one
- 3,6-Dibrom-2-nitro-fluoren-9-on
- 3,6-dibromo-2-nitro-9h-fluoren-9-one
- AC1L6Q12
- AC1Q218A
- AG-J-44982
- AR-1E9948
- CTK4E7870
- NSC114651
- 3,6-dibromo-2-nitro-fluoren-9-one
- AKOS025296222
- DS-013970
- 21878-85-3
- NSC-114651
- DTXSID50297185
-
-
- Inchi: 1S/C13H5Br2NO3/c14-6-1-2-7-8(3-6)9-4-11(15)12(16(18)19)5-10(9)13(7)17/h1-5H
- InChI Key: WXANJNCIOOFCRX-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2C(C3C=CC(=CC=3C=2C=1)Br)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 380.86355
- Monoisotopic Mass: 380.864
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 2.025
- Boiling Point: 493.6°C at 760 mmHg
- Flash Point: 252.3°C
- Refractive Index: 1.735
- PSA: 60.21
- LogP: 4.85440
Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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